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Compound of Interest

Compound Name: AS2521780

Cat. No.: B13445600 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction

AS2521780 is a potent and selective inhibitor of Protein Kinase C theta (PKCθ), a crucial

enzyme in the T-cell activation signaling pathway.[1][2][3] With an IC50 value of 0.48 nM for

recombinant human PKCθ, it demonstrates over 30-fold selectivity compared to other PKC

isoforms.[1][2] This selectivity makes AS2521780 a valuable tool for studying T-cell-mediated

immunity and a potential therapeutic agent for autoimmune diseases. In experimental settings,

AS2521780 has been shown to suppress Interleukin-2 (IL-2) gene transcription in Jurkat T cells

and inhibit the proliferation of human primary T cells.

These application notes provide detailed protocols for the preparation of AS2521780 stock

solutions and its application in cell-based assays.
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Property Value Source

Molecular Weight 547.76 g/mol

Formula C30H41N7OS

CAS Number 1214726-89-2

Table 2: Solubility of AS2521780

Solvent Concentration Source

DMSO 10 mM

Table 3: Inhibitory Concentrations (IC50) of AS2521780

Target IC50 Cell Line/System Source

PKCθ 0.48 nM
Recombinant human

enzyme

PKCα 160 nM

PKCδ 160 nM

PKCε 18 nM

CD3/CD28-induced

IL-2 gene transcription
14 nM Jurkat T cells

Human primary T cell

proliferation
17 nM

Experimental Protocols
Protocol 1: Preparation of a 10 mM AS2521780 Stock Solution

Materials:

AS2521780 powder
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Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Procedure:

Calculate the required mass of AS2521780: To prepare a 10 mM stock solution, use the

following formula: Mass (mg) = Desired Volume (mL) x 10 mM x 547.76 g/mol / 1000 For

example, to prepare 1 mL of a 10 mM stock solution, you would need 5.48 mg of

AS2521780.

Weigh the AS2521780 powder: Carefully weigh the calculated amount of AS2521780
powder in a sterile microcentrifuge tube.

Add DMSO: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube

containing the AS2521780 powder.

Dissolve the compound: Vortex the solution until the AS2521780 powder is completely

dissolved. Gentle warming (e.g., in a 37°C water bath) may assist in dissolution, but avoid

excessive heat.

Aliquot and store: To prevent repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in sterile microcentrifuge tubes.

Storage: Store the aliquoted stock solution at -80°C for long-term storage (up to one year).

For short-term use (within one week), aliquots can be stored at 4°C.

Protocol 2: Application of AS2521780 in Cell-Based Assays

Important Considerations:

The final concentration of DMSO in the cell culture medium should not exceed 0.1% to avoid

solvent-induced cytotoxicity.
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If a higher DMSO concentration is necessary, a vehicle control (medium with the same

concentration of DMSO) must be included in the experiment to assess any potential effects

of the solvent on the cells.

Procedure:

Thaw the stock solution: Thaw a single aliquot of the 10 mM AS2521780 stock solution at

room temperature.

Prepare intermediate dilutions: Prepare a series of intermediate dilutions of the AS2521780
stock solution in sterile cell culture medium, PBS, or physiological saline. This will allow for

the accurate addition of small volumes to your experimental wells.

Treat cells: Add the desired final concentration of AS2521780 to your cell cultures. Ensure

that the final DMSO concentration is kept below 0.1%.

Incubate: Incubate the cells for the desired period according to your experimental design.

Assay: Proceed with your downstream analysis (e.g., cell proliferation assay, cytokine

measurement, gene expression analysis).
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Caption: AS2521780 inhibits PKCθ in the T-cell signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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